Cas no 7228-11-7 (2-Propen-1-ol,2,3-dibromo-)

• Product Name: 2-Propen-1-ol,2,3-dibromo-
• CAS No: 7228-11-7
• MF: C₃H₄Br₂O
• MW: 215.871259689331
• MDL: MFCD00042733
• CID: 570876
• PubChem ID: 57649170
• Update Time: 2025-04-19

2-Propen-1-ol,2,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,2,3-dibromo-
• 2,3-DIBROMO-2-PROPEN-1-OL
• (2Z)-2,3-dibromoprop-2-en-1-ol
• 1,4,8,11-tetraazacyclotetradecane, oxonium zinc salt (1:2:1)
• 2,3-Dibromo-2-propen-1-ol(cis and trans)
• NS00044940
• 7228-11-7
• 2,3-Dibromoallyl alcohol
• EINECS 230-629-8
• SCHEMBL4630846
• 2-Propen-1-ol,2,3-dibromo-,(2Z)-
• 2,3-Dibromo-2-propen-1-ol, technical, (cis+trans), >=90% (GC)
• (Z)-2,3-dibromoprop-2-en-1-ol
• 2,3-Dibromo-2-propen-1-ol (cis+trans)
• MFCD00042733
• WMKYSVJWQJOFAN-IWQZZHSRSA-N

• MDL： MFCD00042733
• Inchi： 1S/C3H4Br2O/c4-1-3(5)2-6/h1,6H,2H2/b3-1-
• InChI Key： WMKYSVJWQJOFAN-IWQZZHSRSA-N
• SMILES： Br/C(=C\Br)/CO

Computed Properties

• Exact Mass: 215.861
• Monoisotopic Mass: 213.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1

Experimental Properties

• Density: 2.22 g/mL at 20 °C(lit.)
• Boiling Point: 60-62 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.581
• PSA: 20.23000
• LogP: 1.60990

2-Propen-1-ol,2,3-dibromo- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III